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Compound of Interest

Compound Name: Nnmt-IN-5

Cat. No.: B15136506 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation of Nnmt-IN-5 stock solutions for

use in cell culture experiments. Nnmt-IN-5 is a potent inhibitor of Nicotinamide N-

methyltransferase (NNMT), an enzyme implicated in various diseases, including cancer and

metabolic disorders.

Quantitative Data Summary
For ease of reference, the key quantitative data for Nnmt-IN-5 is summarized in the table

below.
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Parameter Value Source

Molecular Weight 551.59 g/mol [1]

Recommended Solvent DMSO
General practice for similar

compounds

Recommended Stock

Concentration
10 mM Standard laboratory practice

Storage of Stock Solution -20°C or -80°C General laboratory practice

Typical Working Concentration

Range
1 - 100 µM [2]

Final DMSO Concentration in

Culture
≤ 0.1% [2]

Experimental Protocols
Preparation of a 10 mM Nnmt-IN-5 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Nnmt-IN-5 in Dimethyl

Sulfoxide (DMSO).

Materials:

Nnmt-IN-5 powder

Anhydrous DMSO (cell culture grade)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Calculate the required mass of Nnmt-IN-5:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 551.59 g/mol x 1000 mg/g

Mass = 5.52 mg

Weighing the compound:

Carefully weigh out 5.52 mg of Nnmt-IN-5 powder and place it into a sterile

microcentrifuge tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Nnmt-IN-5
powder.

Vortex the tube thoroughly until the compound is completely dissolved. Gentle warming in

a 37°C water bath may aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage to prevent

degradation from repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the 10 mM Nnmt-IN-5 stock solution to the desired

working concentration for treating cells in culture. It is crucial to maintain a final DMSO

concentration of 0.1% or less in the cell culture medium to avoid solvent-induced cytotoxicity.[2]

Procedure:

Determine the desired final concentration of Nnmt-IN-5 in your cell culture medium (e.g., 10

µM).
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Calculate the required volume of the 10 mM stock solution. A common method is to perform

a serial dilution. For example, to achieve a final concentration of 10 µM in 1 mL of culture

medium:

First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999

µL of sterile cell culture medium. This results in a 10 µM working solution.

Treating the cells:

Add the appropriate volume of the final working solution to your cell culture wells to

achieve the desired final concentration. For example, to achieve a 10 µM final

concentration in a well containing 1 mL of medium, you would have already prepared the

10 µM working solution as described above.

Important: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the wells treated with Nnmt-IN-5 (e.g.,

0.1%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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